4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C7H7N3S/c8-7-10-6(4-11-7)5-2-1-3-9-5/h1-4,9H,(H2,8,10)
• InChI Key: YGOKCJXCDGJCTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C2=CSC(=N2)N
• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol
• CAS No.: 189011-25-4

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It may involve multiple steps, each with specific reactants and conditions.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes identifying the reactants, products, and conditions of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Anticancer Activity

4-(1H-pyrrol-2-yl)-1,3-thiazol-2-amine and its derivatives have been studied for their potential anticancer properties. A study by Gomha et al. (2015) synthesized a series of thiazole derivatives, including this compound, and evaluated their anticancer activity against colon and liver carcinoma cell lines, revealing promising results, particularly for certain thiazole derivatives (Gomha et al., 2015).

Synthesis and Chemical Structure

Several studies have focused on the synthesis and structural analysis of thiazol-2-amine derivatives. For instance, Volovenko et al. (2001) reported on the synthesis of 5-amino-1-aryl-4-(4-aryl-1,3-thiazol-2-yl)-2,3-dihydro-1H-pyrrol-3-ones, which are structurally related to known antiischemic drugs (Volovenko et al., 2001). Additionally, Idhayadhulla et al. (2010) characterized a new compound related to thiazol-2-amine, contributing to the understanding of its chemical structure (Idhayadhulla et al., 2010).

Quantum Chemical Analysis

Bhatia et al. (2013) performed a quantum chemical analysis on a class of compounds including N-(pyridin-2-yl)thiazol-2-amine, which showed competitive isomeric structures and unique electronic properties. This analysis aids in understanding the electron distribution and tautomeric preferences of these compounds (Bhatia et al., 2013).

Corrosion Inhibition

The compound has also been investigated for its potential as a corrosion inhibitor. Farahati et al. (2020) studied the effect of 4-(pyridin-3-yl) thiazol-2-amine on copper corrosion, finding it to be an effective inhibitor in acidic solutions (Farahati et al., 2020).

Biological and Antifungal Activities

This compound derivatives have been evaluated for their biological activities, including as potential antifungal and antibacterial agents. For instance, Narayana et al. (2007) synthesized and tested several derivatives for their antifungal and antibacterial properties, demonstrating significant activity (Narayana et al., 2007).

Mechanism of Action

If the compound is biologically active, the mechanism of action would describe how it interacts with biological systems or processes.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound, including toxicity, flammability, and environmental impact.